Cas no 941963-50-4 (2-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide)

• Product Name: 2-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide
• CAS No: 941963-50-4
• MF: C₁₉H₁₉FN₄O₄
• MW: 386.376967668533
• CID: 5461132
• Update Time: 2025-10-30

2-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide
• 2-(4-(4-fluorophenyl)piperazin-1-yl)-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide
• 2-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide

• Inchi： 1S/C19H19FN4O4/c1-13-2-7-16(17(12-13)24(27)28)21-18(25)19(26)23-10-8-22(9-11-23)15-5-3-14(20)4-6-15/h2-7,12H,8-11H2,1H3,(H,21,25)
• InChI Key： GUCTXAFTACNJCQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(C(C(NC2C=CC(C)=CC=2[N+](=O)[O-])=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 583
• XLogP3: 3.4
• Topological Polar Surface Area: 98.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide

Comprehensive Overview of 2-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide (CAS No. 941963-50-4)

The compound 2-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide (CAS No. 941963-50-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl and nitrophenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the search for novel compounds like 2-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide has surged, driven by advancements in computational chemistry and high-throughput screening. This compound's piperazine core is a common pharmacophore in many FDA-approved drugs, which underscores its relevance in modern drug design. Users often search for terms such as "piperazine derivatives in drug discovery" or "fluorophenyl compounds in medicinal chemistry," reflecting the broader interest in its structural analogs.

The synthesis and characterization of CAS No. 941963-50-4 involve sophisticated organic chemistry techniques, including multi-step reactions and spectroscopic validation. Its oxoacetamide group is particularly noteworthy, as it contributes to the molecule's stability and binding affinity. This feature is frequently discussed in forums and research papers, with queries like "role of oxoacetamide in drug potency" trending among chemists and pharmacologists. The compound's potential to modulate enzyme activity or receptor interactions further elevates its profile in the scientific community.

From an industrial perspective, 2-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide is often explored for its scalability and purity requirements. Manufacturers and researchers alike seek information on "large-scale synthesis of nitrophenyl derivatives" or "analytical methods for fluorophenyl compounds," highlighting the practical challenges and opportunities associated with this molecule. Its compatibility with green chemistry principles is another hot topic, as sustainability becomes a priority in chemical production.

In summary, CAS No. 941963-50-4 represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional versatility make it a valuable candidate for further study, particularly in the context of emerging trends like AI-driven drug discovery and biomarker development. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in cutting-edge research and innovation.